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Compound of Interest

Compound Name: 2,4-Dibromopentane

Cat. No.: B098100 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for handling 2,4-Dibromopentane (CAS No. 19398-53-9) in a research and

development setting. The information is intended for researchers, scientists, and drug

development professionals to ensure safe and effective experimentation.

Frequently Asked Questions (FAQs)
Q1: What is 2,4-Dibromopentane and what are its primary uses in a laboratory setting?

A1: 2,4-Dibromopentane is a halogenated hydrocarbon with the molecular formula C5H10Br2.

[1][2] It is a colorless to light yellow liquid with a strong, pungent odor.[1] In laboratory settings,

it is primarily used as an intermediate in organic synthesis, as a reagent in various chemical

reactions, and sometimes as a solvent.[1]

Q2: What are the main hazards associated with 2,4-Dibromopentane?

A2: 2,4-Dibromopentane is classified as a flammable liquid and vapor.[3][4] It causes skin and

serious eye irritation.[3][5] Inhalation of vapors may cause respiratory irritation, and it may have

harmful effects on the respiratory and central nervous systems.[1]

Q3: What are the appropriate storage conditions for 2,4-Dibromopentane?

A3: 2,4-Dibromopentane should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[3][5] It should be kept away from heat, sparks, open flames, and other ignition
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sources.[3][5] Some sources also recommend storing it under an inert gas and protecting it

from light.[3]

Q4: What personal protective equipment (PPE) should be worn when handling 2,4-
Dibromopentane?

A4: When handling 2,4-Dibromopentane, it is essential to wear appropriate personal

protective equipment, including:

Eye Protection: Safety glasses with side-shields or goggles.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[5]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling

vapors, a respirator with an appropriate cartridge should be used.[3]

Q5: What are the known chemical incompatibilities of 2,4-Dibromopentane?

A5: 2,4-Dibromopentane is incompatible with strong oxidizing agents and strong bases.[6]

Contact with these substances should be avoided to prevent vigorous reactions. For a

comprehensive understanding of chemical compatibility, it is always recommended to consult

detailed chemical compatibility charts.

Troubleshooting Guide
Problem 1: I have accidentally spilled a small amount of 2,4-Dibromopentane on the lab

bench.

Solution:

For a minor spill, follow these steps:

Alert personnel in the immediate area.

Ensure you are wearing the appropriate Personal Protective Equipment (PPE), including

gloves, eye protection, and a lab coat.
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Contain the spill using an inert absorbent material such as sand, vermiculite, or a

commercial spill absorbent.[5]

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

properly labeled container for hazardous waste disposal.[4][5]

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste according to your institution's

guidelines.[4]

Problem 2: I have splashed a small amount of 2,4-Dibromopentane on my skin or in my eyes.

Solution:

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes.

[3][5] Remove any contaminated clothing while rinsing.[3] If skin irritation persists, seek

medical attention.[3][5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present

and easy to do.[5] Seek immediate medical attention.[5]

Problem 3: I am experiencing dizziness or respiratory irritation while working with 2,4-
Dibromopentane.

Solution:

Immediately move to an area with fresh air.[3]

If breathing is difficult, have a trained person administer oxygen.

Seek immediate medical attention.[3]

Review your experimental setup to ensure it is being conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize vapor inhalation.
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Quantitative Data
Physical and Chemical Properties of 2,4-Dibromopentane

Property Value Reference

CAS Number 19398-53-9 [2][7][8][9][10]

Molecular Formula C5H10Br2 [2][8]

Molecular Weight 229.94 g/mol [2][11]

Appearance Colorless to light yellow liquid [1][4]

Boiling Point 40 °C / 4 mmHg

Flash Point 59 °C

Density 1.668 g/cm³ [8]

Refractive Index 1.4960-1.4990 [8][12]
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Hazard GHS Classification Precautionary Statements

Flammability
Flammable liquid and vapor

(Category 3)

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking. P233:

Keep container tightly closed.

P240: Ground/bond container

and receiving equipment.

P241: Use explosion-proof

electrical/ventilating/lighting

equipment. P242: Use only

non-sparking tools. P243: Take

precautionary measures

against static discharge.

Skin Irritation
Causes skin irritation

(Category 2)

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water. P332+P313: If

skin irritation occurs: Get

medical advice/attention.

P362+P364: Take off

contaminated clothing and

wash it before reuse.

Eye Irritation Causes serious eye irritation

(Category 2)

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:
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If eye irritation persists: Get

medical advice/attention.

Experimental Protocols
General Protocol for Safe Handling and Use of 2,4-Dibromopentane in a Laboratory Setting

This protocol outlines the general procedure for safely handling and using 2,4-
Dibromopentane in a research experiment.

1. Pre-Experiment Preparation:

Conduct a thorough risk assessment for the planned experiment.
Ensure a chemical fume hood is available and functioning correctly.
Verify the location and accessibility of safety equipment, including a safety shower, eyewash
station, and fire extinguisher.
Assemble all necessary Personal Protective Equipment (PPE): safety goggles, chemical-
resistant gloves, and a flame-retardant lab coat.

2. Handling Procedure:

All handling of 2,4-Dibromopentane should be performed inside a certified chemical fume
hood to minimize inhalation exposure.[3]
Ground and bond containers when transferring the liquid to prevent static discharge.[13]
Use only non-sparking tools when opening or handling containers.[4][13]
Avoid contact with skin and eyes.[5]
Keep the container tightly closed when not in use.[3][4][13]

3. Post-Experiment Procedure:

Properly label and store any remaining 2,4-Dibromopentane according to the
recommended storage conditions.
Dispose of any waste containing 2,4-Dibromopentane in a designated hazardous waste
container, following all institutional and local regulations.[4]
Thoroughly clean the work area.
Wash hands and any exposed skin with soap and water after completing the work.[3]
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Visualizations
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Caption: Workflow for responding to a 2,4-Dibromopentane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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